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Econazole Nitrate is a broad-spectrum antifungal drug. Its poor solubility is a major focus of research and

development efforts [1] [2].

Property Description / Value

Chemical Name 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole

mononitrate [3] [4]

Molecular Formula C₁₈H₁₅Cl₃N₂O·HNO₃ [3] [5]

Molecular Weight 444.7 g/mol [3] [5]

pKa Information not located in available literature

Solubility in Water Very low (<0.1 g/100 mL at 19 °C) [3]

Solubility in Organic
Solvents

Soluble in DMSO (≥20.35 mg/mL) and Ethanol (≥9.6 mg/mL) [5]

BCS Classification Class II (Low solubility, high permeability) [1]
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Researchers employ various techniques to improve the dissolution and efficacy of Econazole Nitrate. The

following diagram illustrates the primary strategies explored.
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Gel Formulation
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Key strategies to overcome Econazole Nitrate solubility limitations include crystal engineering, gel

formulations, nanotechnology, and cyclodextrin complexation [1] [2].

Crystal Engineering: Salt Cocrystals

A promising approach is the creation of a salt cocrystal with Gallic Acid (GA), which synergistically

improves properties [2].

Objective: To improve the dissolution rate and apparent solubility of ENZ through supramolecular
assembly [2].

Method: Solvent Drop Grinding
Stoichiometry: Combine ENZ and GA in a 2:1 molar ratio.

Grinding: Mechanochemically grind the mixture with a small volume of a water-ethanol solvent
mixture in a ball mill for 45-60 minutes.
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Isolation: The resulting solid is filtered, washed with cold solvent, and dried under vacuum to

obtain the final salt cocrystal (ENZ⁺-GA⁻-ENZ) [2].
Key Findings: This salt cocrystal demonstrated significantly enhanced dissolution rate and improved

antifungal efficacy compared to pure ENZ [2].

Gel-Based Formulations

Topical gels are a favorable delivery system for Econazole Nitrate, offering advantages over creams [1].

Objective: To develop a stable, topical gel that provides quicker drug release to the infection site [1].
Method: Gel Formulation with Carbopol

Drug Solution: First, dissolve Econazole Nitrate in a mixture of propylene glycol (plasticizer)
and Capmul MCM C8 (solubilizer and emollient).

Gel Base: Disperse Carbopol 940 (a gelling agent) in purified water.
Combination: Slowly add the drug solution to the Carbopol dispersion with stirring.

Neutralization: Adjust the pH to approximately 6.0 using triethanolamine, which triggers the
formation of a transparent, viscous gel [1].

Key Findings: The release of Econazole Nitrate from these gels follows the Korsmeyer-Peppas
model, indicating that drug release is controlled by a combination of diffusion and polymer matrix

swelling [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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